2-{[2-(1-azepanyl)-2-oxoethyl]thio}-4,6-pyrimidinediamine

• IUPAC Name: 1-(azepan-1-yl)-2-(4,6-diaminopyrimidin-2-yl)sulfanylethanone
• InChI: InChI=1S/C12H19N5OS/c13-9-7-10(14)16-12(15-9)19-8-11(18)17-5-3-1-2-4-6-17/h7H,1-6,8H2,(H4,13,14,15,16)
• InChI Key: XQJFQQMXOMPZBK-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CSC2=NC(=CC(=N2)N)N
• Molecular Formula: C12H19N5OS
• Molecular Weight: 281.38 g/mol

Description

2-{[2-(1-Azepanyl)-2-oxoethyl]thio}-4,6-pyrimidinediamine is a chemical compound that involves a complex structure with applications in various fields of chemistry and materials science. Its synthesis and characterization involve intricate chemical reactions and detailed analysis of its molecular structure, physical, and chemical properties.

Synthesis Analysis

The synthesis of related pyrimidine derivatives involves various chemical reactions, including the formation of thiadiazolines, selenadiazolines, and triazolino[4,3-a]pyrimidines from specific precursors using potassium thiocyanate, potassium selenocyanate, alkyl carbodithioates, and other reagents (Abdelhamid et al., 2004). Moreover, thermal ene reactions leading to pyrimido[4,5-b]azepines have been explored as a method for constructing fused pyrimidine structures (Inazumi et al., 1994).

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives and their complexes reveals a detailed insight into their configuration and bonding patterns. For example, the crystal structure of a zinc(II) complex with a thiopyrimidine derivative showcases a zig-zag chain formation, demonstrating the intricate molecular arrangements possible with such compounds (Godino-Salido et al., 1994).

Chemical Reactions and Properties

Chemical reactions involving pyrimidine derivatives include the formation of 1,3,4-thiadiazolines and triazolino[4,3-a]pyrimidines, indicating the compound's reactivity and potential for further chemical modifications (Abdelhamid et al., 2004). Furthermore, the electroluminescence and luminescent properties of certain chelate compounds provide insights into the chemical properties of pyrimidine derivatives (Liu et al., 2000).

Physical Properties Analysis

The physical properties of pyrimidine derivatives, such as solubility, melting points, and thermal stability, are crucial for their application in various fields. For example, the synthesis and properties of fluorinated polyimides derived from pyrimidine and thiophene show significant solubility and thermal stability, indicating the material's suitability for high-performance applications (Madhra et al., 2002).

Chemical Properties Analysis

The chemical properties of pyrimidine derivatives, including their reactivity and the types of chemical reactions they can undergo, are essential for understanding their potential applications. Investigations based on non-covalent interactions in thioureas derived from pyrimidine indicate complex chemical behavior and interactions, which can influence the compound's applications in materials science and chemistry (Zhang et al., 2018).